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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B12400445

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of Benzyl benzoate-d5. It is intended for researchers, scientists, and
professionals in drug development who utilize deuterated compounds in their studies. This
document summarizes key quantitative data, outlines relevant experimental protocols, and
provides a visual representation of a common synthetic workflow.

Core Physical and Chemical Properties

Benzyl benzoate-d5 is the deuterated form of Benzyl benzoate, with five deuterium atoms
replacing five hydrogen atoms on the phenyl ring of the benzyl group.[1] While many physical
properties are not extensively reported for the deuterated variant, they are expected to be very
similar to the non-deuterated (protio) form. The primary difference lies in the molecular weight
due to the presence of deuterium.

Below is a summary of the key physical and chemical properties for both Benzyl benzoate and
its deuterated analog, Benzyl benzoate-d5.
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Property

Benzyl Benzoate-d5

Benzyl Benzoate

Molecular Formula

C14D5H702[1]

C14H1202[2][3]

Molecular Weight 217.27 g/mol [1] 212.24 g/mol [2][4]
CAS Number 347840-01-1[1][5] 120-51-4[2][3]
Colorless oily liquid or solid
Appearance flakes depending on Clear, colorless oily liquid.[6][8]
temperature.[6][7]
od Faintly aromatic, sweet- Faintly aromatic, sweet-
or
balsamic.[3][7][8] balsamic.[3][7][8]
) ) Not explicitly reported;
Melting Point 17-21 °C (63-70 °F)[3][6][9]
expected to be near 17-21 °C.
Not explicitly reported;
N , 323-324 °C (613-615 °F)[3][6]
Boiling Point expected to be near 323-324
) []
C.
Not explicitly reported;
Density expected to be near 1.118 1.118 g/cm3 at 20 °C.[4][6][9]

g/cms.

Refractive Index

Not explicitly reported;
expected to be near 1.568-
1.571.

1.568 - 1.571 (20 °C/D)[4]

Solubility Profile

The solubility of Benzyl benzoate-d5 is presumed to be identical to that of Benzyl benzoate. It

is characterized by its poor solubility in water and good solubility in most organic solvents.[7]

[10]
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Solvent Solubility Temperature

Insoluble (approx. 0.003 g/100

Water mL)[10] 20 °CJ[10]

Ethanol Soluble[7][8][10] Room Temperature
Ether Soluble[7][10] Room Temperature
Chloroform Soluble[7] Room Temperature
Glycerin Insoluble[7] Room Temperature

Experimental Protocols

While specific experimental protocols for the determination of all physical properties of Benzyl
benzoate-d5 are not readily available, the synthesis of its non-deuterated counterpart is well-
documented. The following is a generalized protocol for the synthesis of Benzyl benzoate,
which can be adapted for the deuterated form by using the appropriate deuterated starting
material (benzyl-d5-alcohol or benzyl-d5-chloride).

Synthesis of Benzyl Benzoate via Esterification

This protocol describes the synthesis of Benzyl benzoate from sodium benzoate and benzyl
chloride, a common industrial method.[11][12]

Materials:

e Sodium Benzoate

e Benzyl Chloride (or Benzyl-d5-Chloride for the deuterated product)

o Phase Transfer Catalyst (e.g., a tertiary amine like triethylamine)[12]

e Aqueous solution for washing (e.g., water, sodium bicarbonate solution)
» Organic solvent for extraction (if necessary)

e Drying agent (e.g., anhydrous sodium sulfate)
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Procedure:

e Reaction Setup: A slurry of dry sodium benzoate is prepared in a slight excess of benzyl
chloride in a reaction vessel equipped with a stirrer and a condenser.[12]

o Catalysis: A small amount of a tertiary amine catalyst is added to the mixture. This lowers the
required reaction temperature and time.[12]

e Heating: The mixture is heated to approximately 130-140°C with continuous stirring for about
one hour.[12]

o Work-up:
o After cooling, the reaction mixture is washed with water to remove inorganic salts.[11]

o An alkali wash (e.g., with a sodium bicarbonate solution) is performed to neutralize any
remaining acidic components.[11]

 Purification: The crude ester is purified via distillation under reduced pressure to isolate the
high-purity Benzyl benzoate.[11]

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
Benzyl benzoate.
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General Workflow for Benzyl Benzoate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12400445?utm_src=pdf-body-img
https://www.benchchem.com/product/b12400445?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Benzyl-2,3,4,5,6-d5 Benzoate | LGC Standards [lgcstandards.com]

2. Benzyl Benzoate (CAS 120-51-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. Benzyl benzoate - Wikipedia [en.wikipedia.org]

4. 120-51-4 - Benzyl Benzoate - 021-01333 - 025-01331 - 025-01336[Detall
Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-
wako.fujifilm.com]

5. medchemexpress.com [medchemexpress.com]

6. atamankimya.com [atamankimya.com|]

7. BENZYL BENZOATE - Ataman Kimya [atamanchemicals.com]

8. 2017erp.com [2017erp.com]

9. CAS Common Chemistry [commonchemistry.cas.org]

10. solubilityofthings.com [solubilityofthings.com]

11. Benzyl benzoate [sitem.herts.ac.uk]

12. The preparation method of benzyl benzoate_Chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Benzyl Benzoate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400445#benzyl-benzoate-d5-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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